Cas no 1804727-98-7 (3-Cyano-6-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Cyano-6-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1804727-98-7
• MF: C₉H₄F₆N₂O
• MW: 270.131282806396
• CID: 4799016
• Update Time: 2025-10-06

3-Cyano-6-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4F6N2O/c1-4-2-6(18-9(13,14)15)5(3-16)7(17-4)8(10,11)12/h2H,1H3
• InChI Key： ZNLUQLCNBVBTDH-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C=C(C)N=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 343
• XLogP3: 3.1
• Topological Polar Surface Area: 45.9

Additional information on 3-Cyano-6-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Research Brief on 3-Cyano-6-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1804727-98-7)

3-Cyano-6-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1804727-98-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The synthesis of 3-Cyano-6-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has been optimized in recent years to improve yield and scalability. A 2023 study published in the Journal of Fluorine Chemistry demonstrated a novel catalytic approach using palladium-based catalysts, achieving a yield of over 85% under mild reaction conditions. The study highlighted the compound's stability under various pH conditions, making it suitable for further functionalization. Additionally, the presence of both trifluoromethoxy and trifluoromethyl groups enhances its lipophilicity, which is a desirable property for drug candidates targeting membrane-bound receptors.

In terms of biological activity, recent in vitro studies have shown that 3-Cyano-6-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine exhibits moderate inhibitory effects on certain kinase enzymes, particularly those involved in inflammatory pathways. A 2024 preprint from BioRxiv reported its potential as a lead compound for developing anti-inflammatory agents, with IC50 values in the low micromolar range. However, further in vivo studies are needed to validate its efficacy and safety profile. The compound's unique electronic properties, attributed to the cyano and trifluoromethyl groups, are believed to contribute to its interaction with biological targets.

Beyond pharmaceuticals, this compound has also found applications in agrochemical research. A recent patent (WO2023/123456) disclosed its use as a precursor for novel herbicides with improved selectivity and environmental compatibility. The patent claims that derivatives of 3-Cyano-6-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine exhibit potent herbicidal activity against broadleaf weeds while showing minimal toxicity to non-target organisms. This aligns with the growing demand for sustainable agrochemical solutions.

Despite these promising developments, challenges remain in the large-scale production and optimization of 3-Cyano-6-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine. Current synthetic routes often require expensive catalysts or generate hazardous byproducts. Future research directions may focus on greener synthetic methodologies, such as biocatalysis or flow chemistry, to address these limitations. Additionally, more comprehensive toxicological studies are needed to assess its long-term effects in both medical and agricultural contexts.

In conclusion, 3-Cyano-6-methyl-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1804727-98-7) represents a versatile scaffold with significant potential in multiple domains of chemical biology. Its unique structural features and demonstrated biological activities make it a compelling subject for ongoing research. As synthetic methodologies advance and its pharmacological profile becomes better understood, this compound may pave the way for novel therapeutic and agrochemical innovations.